Cas no 151772-65-5 (4-(4,4-dimethylcyclohexyl)cyclohexanone)

4-(4,4-dimethylcyclohexyl)cyclohexanone structure
151772-65-5 structure
Product Name:4-(4,4-dimethylcyclohexyl)cyclohexanone
CAS No:151772-65-5
MF:C14H24O
MW:208.339764595032
CID:3163857
PubChem ID:118678950
Update Time:2025-04-21

4-(4,4-dimethylcyclohexyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 4-(4,4-dimethylcyclohexyl)cyclohexanone
    • 151772-65-5
    • SCHEMBL17459561
    • UQKVSKOCLHURSA-UHFFFAOYSA-N
    • 4',4'-dimethyl-[1,1'-bi(cyclohexan)]-4-one
    • Inchi: 1S/C14H24O/c1-14(2)9-7-12(8-10-14)11-3-5-13(15)6-4-11/h11-12H,3-10H2,1-2H3
    • InChI Key: UQKVSKOCLHURSA-UHFFFAOYSA-N
    • SMILES: O=C1CCC(CC1)C1CCC(C)(C)CC1

Computed Properties

  • Exact Mass: 208.183
  • Monoisotopic Mass: 208.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 4
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